Cas no 870461-39-5 (tert-butyl N-[[cis-3-aminocyclohexyl]methyl]carbamate)

• Product Name: tert-butyl N-[[cis-3-aminocyclohexyl]methyl]carbamate
• CAS No: 870461-39-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD28344023
• CID: 1861134
• Update Time: 2023-11-20

tert-butyl N-[[cis-3-aminocyclohexyl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [[(1R,3S)-3-aminocyclohexyl]methyl]-, 1,1-dimethylethylester, rel-
• tert-butyl [(cis-3-aminocyclohexyl)methyl]carbamate
• tert-Butyl ((cis-3-aminocyclohexyl)methyl)carbamate
• t-Butyl [(cis-3-aminocyclohexyl)methyl]carbamate
• tert-butyl N-[[(1R,3S)-3-aminocyclohexyl]methyl]carbamate
• tert-butyl N-[[cis-3-aminocyclohexyl]methyl]carbamate

• MDL： MFCD28344023
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-8-9-5-4-6-10(13)7-9/h9-10H,4-8,13H2,1-3H3,(H,14,15)/t9-,10+/m1/s1
• InChI Key： WFNGGMDLHFWFRK-ZJUUUORDSA-N
• SMILES： O(C(C)(C)C)C(NC[C@@H]1CCC[C@@H](C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 338.7±15.0 °C at 760 mmHg
• Flash Point: 161.8±27.9 °C

tert-butyl N-[[cis-3-aminocyclohexyl]methyl]carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃